3-Bromopiperidine-2,4-dione

• Molecular Formula: C5H6BrNO2
• Molecular Weight: 192.01 g/mol
• IUPAC Name: 3-bromopiperidine-2,4-dione
• InChI: InChI=1S/C5H6BrNO2/c6-4-3(8)1-2-7-5(4)9/h4H,1-2H2,(H,7,9)
• InChI Key: DMAZXWSJQMCMII-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C(C1=O)Br

Description

3-Bromopiperidine-2,4-dione is a useful research compound. Its molecular formula is C5H6BrNO2 and its molecular weight is 192.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of piperidine-2,4-dione (0.072 g, 0.637 mmol) in acetic acid (1.591 mL) was added bromine (0.033 mL, 0.637 mmol) dropwise. The reaction mixture was stirred at rt 70 min. Dichloromethane was added and the cloudy mixture was concentrated in vacuo. The residual solution was treated with ethyl ether. A white solid crashed out and the AcOH/ether was decanted. The white solid, presumed to be product was carried forward. The white solid started liquifying and turning red rapidly upon exposure to light and standing.